Cas no 2138393-57-2 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(5-methylthiophen-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(5-methylthiophen-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2138393-57-2
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 5897543
• PubChem ID: 165799884
• Update Time: 2024-01-04

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(5-methylthiophen-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(tert-butoxy)-2-oxoethyl]-5-(5-methylthiophen-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 2138393-57-2
• EN300-1165698
• 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(5-methylthiophen-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C17H19NO5S/c1-10-5-6-13(24-10)11-7-12(16(21)22)15(20)18(8-11)9-14(19)23-17(2,3)4/h5-8H,9H2,1-4H3,(H,21,22)
• InChI Key： ZYQBYCOGJGXIOP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C=C(C(=O)O)C(N(C=1)CC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 349.09839388g/mol
• Monoisotopic Mass: 349.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112Ų